Cas no 358759-58-7 (ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate)

• Product Name: ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate
• CAS No: 358759-58-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD28502413
• CID: 1472657
• Update Time: 2023-11-20

ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, trans-
• ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, cis-
• (1R,4r)-ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
• cis-Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
• ethyl 4-hydroxy-4-methylcyclohexane-1-carboxylate
• SB18535
• SB18536
• SY277648
• tran
• ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate

• MDL： MFCD28502413
• Inchi： 1S/C10H18O3/c1-3-13-9(11)8-4-6-10(2,12)7-5-8/h8,12H,3-7H2,1-2H3
• InChI Key： JKALPDWAEURSNZ-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5